Cas no 69500-29-4 (Bis(2-isopropylphenyl) Phenyl Phosphate)

• Product Name: Bis(2-isopropylphenyl) Phenyl Phosphate
• CAS No: 69500-29-4
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• CID: 1064782
• PubChem ID: 34149
• Update Time: 2025-04-20

Bis(2-isopropylphenyl) Phenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Bis(2-isopropylphenyl) Phenyl Phosphate
• Bis(o-isopropylphenyl) Phenyl Phosphate
• Q27261540
• 28109-00-4
• Phosphoric Acid Bis[2-(1-methylethyl)phenyl] Phenyl Ester
• SCHEMBL223726
• UNII-9A68IU4LCA
• 9A68IU4LCA
• Phosphoric acid, bis(2-(1-methylethyl)phenyl) phenyl ester
• HSDB 6796
• FT-0663314
• EINECS 248-849-8
• Di(isopropylphenyl) phenyl phosphate
• 5821A722ST
• DTXSID5073616
• NS00051183
• bis-(isopropylphenyl)phenyl phosphate
• phenyl bis(2-propan-2-ylphenyl) phosphate
• Phosphoric acid, bis((1-methylethyl)phenyl) phenyl ester
• UNII-5821A722ST
• 69500-29-4
• di(i-propylphenyl) phenyl phosphate
• Phosphoric Acid Bis[2-(1-methylethyl)phenyl] Phenyl Ester; Bis(o-isopropylphenyl) Phenyl Phosphate;
• DB-297062
• RMNODSGCFHVNDC-UHFFFAOYSA-N

• Inchi： 1S/C24H27O4P/c1-18(2)21-14-8-10-16-23(21)27-29(25,26-20-12-6-5-7-13-20)28-24-17-11-9-15-22(24)19(3)4/h5-19H,1-4H3
• InChI Key： RMNODSGCFHVNDC-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1C(C)C)OC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 410.16469634g/mol
• Monoisotopic Mass: 410.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates